Cas no 256925-92-5 (Cimiracemoside C)
Cimiracemoside C is a naturally occurring steroidal saponin isolated from Cimicifuga racemosa (black cohosh). It exhibits notable bioactivity, particularly in modulating estrogenic pathways, making it a compound of interest in pharmacological research. Its structural specificity allows for selective interaction with biological targets, contributing to potential therapeutic applications in hormone-related conditions. Analytical studies confirm its high purity and stability under standard conditions, ensuring reliability for research use. Cimiracemoside C is characterized by its well-defined molecular structure, facilitating precise mechanistic studies. Its low cytotoxicity profile further enhances its suitability for in vitro and in vivo investigations. This compound serves as a valuable reference standard in phytochemical and biomedical research.
Cimiracemoside C structure
Product Name:Cimiracemoside C
CAS No:256925-92-5
MF:C35H56O9
MW:620.813752174377
CID:253558
PubChem ID:15541911
Update Time:2025-06-07
Cimiracemoside C Chemical and Physical Properties
Names and Identifiers
-
- a-L-Arabinopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
- Cimiracemoside C
- a-L-Arabinopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolano...
- Cimigenol-3-O-alpha-L-arabinoside
- CIMIRACEMOSIDE C(AS)
- Cimicifugoside M
- Cimigenol 3-O-alpha-L-arabinoside
- [ "" ]
- (2R,3R,4R,5R)-2-[[(1S,2R,3S,4S,7S,9S,12S,14R,17R,18R,19S,21R,22R)-2-Hydroxy-22-(2-hydroxypropan-2-yl
- Cimigenol 3-o-alpha-L-arabinopyranoside
- (2S,3R,4S,5S)-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol
- CIMIGENOL 3-O-alpha-L-ARABINOPYRANOSIDE (CONSTITUENT OF BLACK COHOSH)
- CIMIGENOL 3-O-.ALPHA.-L-ARABINOPYRANOSIDE
- CIMIGENOL 3-O-.ALPHA.-L-ARABINOPYRANOSIDE (CONSTITUENT OF BLACK COHOSH) [DSC]
- CIMIGENOL 3-O-.ALPHA.-L-ARABINOSIDE
- .ALPHA.-L-ARABINOPYRANOSIDE, (3.BETA.,15.ALPHA.,16.ALPHA.,23R,24S)-16,23:16,24-DIEPOXY-15,25-DIHYDROXY-9,19-CYCLOLANOSTAN-3-YL
- AKOS037514588
- AKOS032948479
- UNII-4DC28J6R1K
- CIMIGENOL-3-O-.ALPHA.-L-ARABINOSIDE
- alpha-L-Arabinopyranoside, (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
- Q27259441
- 4DC28J6R1K
- SCHEMBL4921749
- 256925-92-5
- Cimigenol 3-O-beta-D-xylopyranoside
- Cimicifugol xyloside
- Cimigoside
- (+)-Cimicifugoside M
- Cimigenoside
- cimigenol-3-O-beta-D-xyloside
- G14237
- DA-51913
-
- MDL: MFCD24386878
- Inchi: 1S/C35H56O9/c1-17-14-19-26(30(4,5)40)44-35(43-19)25(17)31(6)12-13-34-16-33(34)11-10-22(42-27-24(38)23(37)18(36)15-41-27)29(2,3)20(33)8-9-21(34)32(31,7)28(35)39/h17-28,36-40H,8-16H2,1-7H3/t17-,18+,19-,20+,21+,22+,23+,24-,25-,26+,27+,28-,31-,32-,33-,34+,35+/m1/s1
- InChI Key: BTPYUWOBZFGKAI-BKJHYQRZSA-N
- SMILES: O1[C@H]2[C@@H](C(C)(C)O)O[C@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CC[C@@H](C(C)(C)[C@@H]4CC[C@H]31)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)O
Computed Properties
- Exact Mass: 620.39200
- Monoisotopic Mass: 620.39243336 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 44
- Rotatable Bond Count: 3
- Complexity: 1210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 17
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138
- Molecular Weight: 620.8
- XLogP3: 3.7
Experimental Properties
- Color/Form: Cryst.
- Density: 1.32
- Melting Point: 258-260 ºC
- PSA: 138.07000
- LogP: 3.12140
Cimiracemoside C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C441705-1mg |
Cimicifugoside M |
256925-92-5 | 1mg |
$ 184.00 | 2023-09-08 | ||
| TRC | C441705-2.5mg |
Cimicifugoside M |
256925-92-5 | 2.5mg |
$ 351.00 | 2023-09-08 | ||
| MedChemExpress | HY-N6971-5mg |
Cimiracemoside C |
256925-92-5 | 99.55% | 5mg |
¥1550 | 2024-05-24 | |
| MedChemExpress | HY-N6971-10mg |
Cimiracemoside C |
256925-92-5 | 99.55% | 10mg |
¥2500 | 2024-05-24 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0359-10mg |
Cimigenol-3-O-alpha-L-arabinoside |
256925-92-5 | 98% | 10mg |
$96 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0359-20mg |
Cimigenol-3-O-alpha-L-arabinoside |
256925-92-5 | 98% | 20mg |
$180 | 2023-09-20 | |
| ChemScence | CS-0027762-5mg |
Cimiracemoside C |
256925-92-5 | 99.55% | 5mg |
$202.0 | 2022-04-27 | |
| ChemScence | CS-0027762-10mg |
Cimiracemoside C |
256925-92-5 | 99.55% | 10mg |
$343.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn4686-10mg |
Cimigenol-3-O-α-L-arabinoside |
256925-92-5 | 98% | 10mg |
¥4018.00 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1499-1 mg |
Cimiracemoside C |
256925-92-5 | 99.73% | 1mg |
¥897.00 | 2022-04-26 |
Cimiracemoside C Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
- Triterpenoids
256925-92-5 (Cimiracemoside C) Related Products
- 57943-48-3((2S,7aR,8R,10R,11R,13S,13aS,13bR)-11-(1-hydroxy-1-methylethyl)-1,1,7a,8,13a-pentamethyloctadecahydro-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepine-2,13-diol)
- 1140532-50-8((2S,4aR,5aS,7aR,7bR,11R,12aS,13R,13aS)-11-(2-butoxypropan-2-yl)-13-hydroxy-1,1,7a,8,13a-pentamethyloctadecahydro-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepin-2-yl beta-D-xylopyranoside)
- 114317-53-2(Cycloorbicoside G)
- 27994-11-2(Cimigenoside)
- 20528-90-9(25-O-Methylcimigenol)
- 134985-26-5(cycloorbicoside B)
- 24399-56-2(15-O-Methyicimigenol)
- 27994-13-4(25-O-methylcimigenol-3-O-?-D-xyloside)
- 152685-90-0(b-D-Xylopyranoside, (3b,12b,15a,16a,23R,24S)-16,23:16,24-diepoxy-12,15,25-trihydroxy-9,19-cyclolanostan-3-yl)
- 152685-91-1(Cimiside B)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk